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Compound of Interest

Compound Name:
ETHYL alpha-

BROMODIETHYLACETATE

Cat. No.: B129745 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 2-bromo-2-ethylbutanoate, a

key reagent in organic synthesis. This document outlines its chemical identity, physical and

chemical properties, a detailed experimental protocol for its synthesis, and a visual

representation of the synthetic pathway.

Chemical Identity
IUPAC Name: Ethyl 2-bromo-2-ethylbutanoate

Synonyms:

ETHYL alpha-BROMODIETHYLACETATE

Butanoic acid, 2-bromo-2-ethyl-, ethyl ester[1][2]

2-Bromo-2-ethylbutyric Acid Ethyl Ester[1][2]

Ethyl 2-bromo-2-ethylbutyrate[1][2]
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A summary of the key quantitative data for Ethyl 2-bromo-2-ethylbutanoate is presented in the

table below for easy reference and comparison.

Property Value Reference

Molecular Formula C₈H₁₅BrO₂

Molecular Weight 223.11 g/mol

Appearance Solid [1][2]

Assay ≥98.0% [1][2]

Density 1.258 g/cm³ [1][2]

Boiling Point 198.7 °C at 760 mmHg [1][2]

Flash Point 82.4 °C [1][2]

Refractive Index 1.46 [1][2]

Synthesis of Ethyl 2-bromo-2-ethylbutanoate
The most common method for the preparation of Ethyl 2-bromo-2-ethylbutanoate is through the

Fischer esterification of 2-bromo-2-ethylbutanoic acid with ethanol in the presence of an acid

catalyst. This reaction is a reversible process that can be driven to completion by using an

excess of the alcohol or by removing water as it is formed.

Experimental Protocol: Fischer Esterification
This protocol is based on established Fischer esterification procedures for similar α-bromo

esters.

Materials:

2-bromo-2-ethylbutanoic acid

Anhydrous ethanol (absolute)

Concentrated sulfuric acid (H₂SO₄)
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Saturated sodium bicarbonate (NaHCO₃) solution

Saturated sodium chloride (brine) solution

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Ethyl acetate (for extraction)

Toluene (optional, for azeotropic removal of water)

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle or oil bath

Magnetic stirrer and stir bar

Separatory funnel

Beakers and Erlenmeyer flasks

Rotary evaporator

Distillation apparatus (optional, for purification)

Procedure:

Reaction Setup: In a clean, dry round-bottom flask, dissolve 2-bromo-2-ethylbutanoic acid

(1.0 equivalent) in an excess of anhydrous ethanol (e.g., 5-10 equivalents). The ethanol

often serves as both the reactant and the solvent.

Catalyst Addition: While stirring the solution, carefully and slowly add a catalytic amount of

concentrated sulfuric acid (e.g., 0.1-0.3 equivalents). The addition of acid is exothermic, so it

is advisable to cool the flask in an ice bath during this step.
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Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating

mantle or oil bath. The reaction is typically refluxed for several hours (e.g., 2-6 hours) to

reach equilibrium. The progress of the reaction can be monitored by thin-layer

chromatography (TLC).

Work-up: After the reaction is complete (as indicated by TLC or after a predetermined time),

allow the mixture to cool to room temperature.

Solvent Removal: Remove the excess ethanol using a rotary evaporator.

Extraction: Dissolve the residue in ethyl acetate. Transfer the solution to a separatory funnel

and wash it sequentially with:

Water

Saturated sodium bicarbonate solution (to neutralize the acidic catalyst and any unreacted

carboxylic acid). Be cautious as CO₂ evolution may cause pressure buildup.

Saturated brine solution (to aid in the separation of the organic and aqueous layers).

Drying: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Solvent Evaporation: Filter off the drying agent and remove the ethyl acetate using a rotary

evaporator to yield the crude ethyl 2-bromo-2-ethylbutanoate.

Purification (Optional): If necessary, the crude product can be purified by vacuum distillation.

Synthesis Pathway Diagram
The following diagram illustrates the Fischer esterification of 2-bromo-2-ethylbutanoic acid with

ethanol.
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Caption: Fischer esterification of 2-bromo-2-ethylbutanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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